Cas no 1443302-69-9 (Ethyl 2-((4-fluorophenyl)thio)-2-oxoacetate)

Ethyl 2-((4-fluorophenyl)thio)-2-oxoacetate structure
1443302-69-9 structure
Product Name:Ethyl 2-((4-fluorophenyl)thio)-2-oxoacetate
CAS No:1443302-69-9
MF:C10H9FO3S
MW:228.240065336227
CID:5739439
PubChem ID:91656086
Update Time:2023-11-10

Ethyl 2-((4-fluorophenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-fluorophenyl)sulfanyl-2-oxo-acetate
    • ETHYL 2-((4-FLUOROPHENYL)THIO)-2-OXOACETATE
    • Acetic acid, 2-[(4-fluorophenyl)thio]-2-oxo-, ethyl ester
    • 1443302-69-9
    • Ethyl2-((4-fluorophenyl)thio)-2-oxoacetate
    • Ethyl 2-((4-fluorophenyl)thio)-2-oxoacetate
    • MDL: MFCD15145782
    • Inchi: 1S/C10H9FO3S/c1-2-14-9(12)10(13)15-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3
    • InChI Key: OYGYCARSBLYWSZ-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)OCC)=O)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 228.02564348g/mol
  • Monoisotopic Mass: 228.02564348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 315.5±44.0 °C(Predicted)
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